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Compound of Interest

Compound Name: Desmethyl nevanimibe
Cat. No.: B15553981
Get Quote
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For researchers, scientists, and drug development professionals, this document provides
detailed information on the solubility, storage, and handling of Desmethyl nevanimibe.

Desmethyl nevanimibe is recognized as the demethylated precursor to Nevanimibe (PD-
132301), a potent and selective inhibitor of sterol O-acyltransferase 1 (SOAT1), also known as
acyl-coenzyme A:cholesterol O-acyltransferase 1 (ACAT1)[1]. Nevanimibe itself is an orally
active agent that has been investigated for its potential in treating conditions such as
adrenocortical cancer and congenital adrenal hyperplasia[2][3][4][5][6]. Understanding the
proper handling and preparation of its precursor, Desmethyl nevanimibe, is crucial for reliable
experimental outcomes.

Solubility Data

The solubility of Desmethyl nevanimibe is a critical factor for in vitro and in vivo experimental
design. Below is a summary of its solubility in different solvent systems.
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Solvent System Solubility Observations

10% DMSO, 40% PEG300,

, > 2.5 mg/mL (6.13 mM) Clear solution
5% Tween-80, 45% Saline

10% DMSO, 90% Corn Qil > 2.5 mg/mL (6.13 mM) Clear solution

Table 1: Solubility of Desmethyl nevanimibe in common solvent systems. Data sourced from
MedchemExpress[1].

Storage and Handling Instructions

Proper storage and handling are essential to maintain the integrity and stability of Desmethyl
nevanimibe.

Storage of Stock Solutions: Stock solutions of Desmethyl nevanimibe should be stored under
the following conditions to ensure stability:

e -80°C: Use within 6 months.
e -20°C: Use within 1 month.

It is imperative to protect the compound from light[1][7]. To avoid degradation from repeated
freeze-thaw cycles, it is recommended to aliquot the stock solution into smaller, single-use
volumes[7].

Handling: For in vivo experiments, it is best practice to prepare the working solution fresh on
the day of use. If any precipitation or phase separation is observed during the preparation of
the solution, gentle heating and/or sonication can be used to facilitate dissolution[1].

Experimental Protocols

The following protocols detail the preparation of Desmethyl nevanimibe solutions for
experimental use.

Protocol 1: Aqueous-Based Vehicle for In Vivo
Administration

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15553981/docs?utm_src=pdf-body#desmethyl-nevanimibe-application-notes-and-protocols-for-researchers
https://www.medchemexpress.com/desmethyl-nevanimibe.html
https://www.benchchem.com/product/b15553981/docs?utm_src=pdf-body#desmethyl-nevanimibe-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15553981/docs?utm_src=pdf-body#desmethyl-nevanimibe-application-notes-and-protocols-for-researchers
https://www.benchchem.com/product/b15553981/docs?utm_src=pdf-body#desmethyl-nevanimibe-application-notes-and-protocols-for-researchers
https://www.medchemexpress.com/desmethyl-nevanimibe.html
https://www.medchemexpress.com/desmethyl-nevanimibe.html?locale=ja-JP
https://www.medchemexpress.com/desmethyl-nevanimibe.html?locale=ja-JP
https://www.medchemexpress.com/desmethyl-nevanimibe.html
https://www.benchchem.com/product/b15553981/docs?utm_src=pdf-body#desmethyl-nevanimibe-application-notes-and-protocols-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553981?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

This protocol is suitable for preparing a clear solution of Desmethyl nevanimibe for
administration routes where an aqueous-based vehicle is preferred.

Materials:

o Desmethyl nevanimibe

e DMSO (Dimethyl sulfoxide)

o PEG300 (Polyethylene glycol 300)
e Tween-80

o Saline

Procedure: To prepare a 1 mL working solution with a final concentration of 2.5 mg/mL.:

Prepare a 25.0 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

To 400 pL of PEG300, add 100 pL of the 25.0 mg/mL DMSO stock solution and mix
thoroughly.

Add 50 pL of Tween-80 to the mixture and mix until uniform.

Add 450 pL of Saline to bring the final volume to 1 mL and mix to ensure a clear solution.

Protocol 2: Oil-Based Vehicle for In Vivo Administration

This protocol is an alternative for preparing Desmethyl nevanimibe in an oil-based vehicle. It
is important to note that for continuous dosing periods exceeding half a month, this protocol
should be used with caution[1].

Materials:
o Desmethyl nevanimibe
e DMSO (Dimethyl sulfoxide)

e Corn oil
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Procedure: To prepare a 1 mL working solution with a final concentration of 2.5 mg/mL:
e Prepare a 25.0 mg/mL stock solution of Desmethyl nevanimibe in DMSO.

e To 900 pL of Corn oil, add 100 pL of the 25.0 mg/mL DMSO stock solution and mix
thoroughly until a clear solution is achieved.

Visualized Workflows and Pathways

To further clarify the experimental procedures and the compound's mechanism of action, the

following diagrams are provided.
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Caption: Workflow for agueous solution preparation.
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Compound Relationship

Desmethyl nevanimibe Precursor to Nevanimibe (PD-132301)
Mechanism of Action
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Caption: Relationship and mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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